Cas no 2228721-07-9 (1,1,1-trifluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-one)

• Product Name: 1,1,1-trifluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-one
• CAS No: 2228721-07-9
• MF: C₁₀H₇F₃N₂O
• MW: 228.170592546463
• CID: 6429767
• PubChem ID: 165947207
• Update Time: 2025-10-13

1,1,1-trifluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-one
• 1,1,1-trifluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one
• EN300-1970577
• 2228721-07-9

• Inchi： 1S/C10H7F3N2O/c11-10(12,13)8(16)4-6-5-15-9-7(6)2-1-3-14-9/h1-3,5H,4H2,(H,14,15)
• InChI Key： GLCCYQUBWOHQSP-UHFFFAOYSA-N
• SMILES： FC(C(CC1=CNC2C1=CC=CN=2)=O)(F)F

Computed Properties

• Exact Mass: 228.05104734g/mol
• Monoisotopic Mass: 228.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 45.8Ų

Additional information on 1,1,1-trifluoro-3-{1H-pyrrolo2,3-bpyridin-3-yl}propan-2-one

Recent Advances in the Study of 1,1,1-Trifluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one (CAS: 2228721-07-9)

The compound 1,1,1-trifluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one (CAS: 2228721-07-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of 1,1,1-trifluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one as a key intermediate in the synthesis of novel kinase inhibitors. The trifluoromethyl group and the pyrrolopyridine moiety contribute to its high binding affinity and selectivity towards specific kinase targets, making it a promising scaffold for drug development. Researchers have employed advanced computational modeling and X-ray crystallography to elucidate its binding modes and interactions with target proteins.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating signaling pathways associated with cancer and inflammatory diseases. Notably, derivatives of 1,1,1-trifluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one have shown potent inhibitory activity against several kinases, including JAK and EGFR, which are critical targets in oncology. These findings suggest its potential as a lead compound for the development of next-generation kinase inhibitors.

Further research has explored the pharmacokinetic properties of this compound, including its metabolic stability and bioavailability. Optimization efforts have focused on improving its solubility and reducing off-target effects, which are common challenges in the development of kinase inhibitors. Recent advancements in formulation technologies, such as nanoparticle-based delivery systems, have shown promise in enhancing the therapeutic index of this compound.

In conclusion, 1,1,1-trifluoro-3-{1H-pyrrolo[2,3-b]pyridin-3-yl}propan-2-one represents a versatile and highly promising scaffold in medicinal chemistry. Its unique structural features and demonstrated biological activity make it a valuable candidate for further investigation. Ongoing research is expected to yield additional insights into its mechanisms of action and potential clinical applications, paving the way for the development of novel therapeutics.